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This document provides a detailed protocol for determining the minimum inhibitory
concentration (MIC) of cephalexin against clinically relevant bacteria using the broth
microdilution method. This method is a standardized and quantitative technique for in vitro
antimicrobial susceptibility testing, and the procedures outlined below are based on guidelines
from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on
Antimicrobial Susceptibility Testing (EUCAST).[1][2]

The principle of the broth microdilution test involves exposing a standardized bacterial
inoculum to serial twofold dilutions of an antimicrobial agent in a liquid growth medium.[3]
Following incubation, the lowest concentration of the antimicrobial agent that completely
inhibits visible bacterial growth is determined as the MIC.[1] Accurate and reproducible MIC
data are crucial for guiding therapeutic decisions, monitoring the emergence of antimicrobial
resistance, and in the research and development of new antimicrobial agents.

The recommended medium for this procedure is Cation-Adjusted Mueller-Hinton Broth
(CAMHB), which is specifically formulated to have low levels of thymine and thymidine and is
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supplemented with calcium and magnesium ions to ensure accurate susceptibility results for a

broad range of bacteria.[1][4] Adherence to standardized procedures, including the preparation
of the bacterial inoculum to a 0.5 McFarland standard and the use of appropriate quality control
strains, is essential for the accuracy and reproducibility of the test.[1][5]

Data Presentation
Table 1: Quality Control (QC) Ranges for Cephalexin
Broth Microdilution Susceptibility Testing

Quality control is a critical component of antimicrobial susceptibility testing to ensure the
accuracy and precision of the results. The following table outlines the acceptable MIC ranges
for reference bacterial strains when tested with cephalexin.

MIC Range (ug/mL) -

uality Control Strain MIC Range ImL) - CLSI
Quality ge (ug/mL) e
Escherichia coli ATCC® 25922 4-16 4-16
Staphylococcus aureus »
1-8 Not Specified

ATCC® 29213

Source: CLSI and EUCAST guidelines.[6]

Table 2: Cephalexin MIC Breakpoints

The MIC breakpoints are used to categorize a bacterial isolate as susceptible, intermediate, or
resistant to an antimicrobial agent. These breakpoints are established by regulatory bodies like
CLSI and EUCAST and are based on pharmacokinetic/pharmacodynamic (PK/PD) data and
clinical outcomes.
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MiIC
. MiC MiC
. Breakpoint . .
Organism/Gro Breakpoint Breakpoint
(ng/mL) - Source
up i (ng/mL) - (ngimL) -
Susceptible ] ]
(S) Intermediate (I) Resistant (R)
Enterobacterales
(uncomplicated <16 - >16 EUCAST
uTI)
Canine Isolates <2 4 =8 CLSI

Source: CLSI and EUCAST guidelines.[6][7][8]

Experimental Protocol
Materials

Cephalexin hydrochloride powder

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

0.5 McFarland turbidity standard

Sterile reagent reservoirs

Multichannel and single-channel pipettes with sterile tips

Incubator (35°C £ 2°C)

Vortex mixer

Spectrophotometer or nephelometer (optional, for inoculum standardization)

Quality control strains (e.g., E. coli ATCC® 25922, S. aureus ATCC® 29213)
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Test bacterial isolates

Preparation of Cephalexin Stock Solution

Solvent Selection: For immediate use, sterile distilled water or a buffer solution like PBS can
be used as a solvent.[9] For longer-term storage, dimethyl sulfoxide (DMSO) is
recommended.[9]

Stock Concentration: Prepare a stock solution of cephalexin at a concentration of at least
1000 pg/mL.[5] For example, to prepare a 1280 pg/mL stock solution, weigh the appropriate
amount of cephalexin powder, taking its potency into account.

Dissolution: Dissolve the cephalexin powder in the chosen solvent. Gentle warming to 37°C
and vortexing or sonication may aid in dissolution, especially in aqueous solutions.[9]

Sterilization: If prepared in an aqueous solution for use in sterile applications, filter-sterilize
the stock solution through a 0.22 um syringe filter.[9]

Storage: For aqueous solutions, it is recommended to use them on the day of preparation.[9]
For stock solutions in DMSO, they can be aliquoted and stored at -20°C or -80°C for
extended periods.[9] Avoid repeated freeze-thaw cycles.[9]

Preparation of Bacterial Inoculum

From a fresh (18-24 hour) non-selective agar plate, select 3-5 isolated colonies of the test
organism.[1]

Suspend the colonies in sterile saline or PBS.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This
corresponds to approximately 1-2 x 108 CFU/mL.[5] A spectrophotometer can be used to
verify the turbidity (e.g., absorbance at 625 nm).

Within 15 minutes of standardization, dilute the adjusted inoculum in CAMHB to achieve a
final concentration of approximately 5 x 10> CFU/mL in each well of the microtiter plate after
inoculation.[1][5] This is typically a 1:100 dilution of the standardized suspension.
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Broth Microdilution Procedure

o Plate Setup: Dispense 50 uL of CAMHB into each well of a 96-well microtiter plate.

 Serial Dilution: Add 50 pL of the cephalexin stock solution (at twice the highest desired final
concentration) to the first column of wells. This will result in a 1:2 dilution.

» Using a multichannel pipette, mix the contents of the first column by pipetting up and down
several times.

e Transfer 50 pL from the first column to the second column to perform a twofold serial dilution.

o Continue this serial dilution process across the plate to the desired final concentration range
(e.g., from 64 pg/mL to 0.06 pg/mL).[6] Discard 50 pL from the last column of dilutions.

e Controls:

o Growth Control: One well (or column) should contain only CAMHB and the bacterial
inoculum (no antibiotic).

o Sterility Control: One well (or column) should contain only CAMHB (no antibiotic, no
inoculum).

 Inoculation: Inoculate each well (except the sterility control) with 50 pL of the final bacterial
inoculum (prepared to be ~1 x 10° CFU/mL to achieve a final concentration of 5 x 10°
CFU/mL in the 100 pL final volume).[1]

 Incubation: Cover the microtiter plate and incubate at 35°C + 2°C for 16-20 hours in ambient
air.[1]

Interpretation of Results

 After incubation, visually inspect the microtiter plate for bacterial growth. A pellet at the
bottom of the well indicates growth.

e The MIC is the lowest concentration of cephalexin that completely inhibits visible growth of
the organism.[1]
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¢ The growth control well should show turbidity, and the sterility control well should remain
clear.

+ Compare the MIC value to the established breakpoints (see Table 2) to categorize the isolate
as susceptible, intermediate, or resistant.

Mandatory Visualization

Preparation Assay Procedure Results
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Caption: Workflow for Cephalexin Broth Microdilution Susceptibility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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